Cas no 207986-22-9 (2,3,6-trifluorobenzamide)
2,3,6-trifluorobenzamide structure
Product Name:2,3,6-trifluorobenzamide
CAS No:207986-22-9
MF:C7H4F3NO
MW:175.107972145081
MDL:MFCD00061266
CID:92396
PubChem ID:594552
Update Time:2025-09-27
2,3,6-trifluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- 2,3,6-trifluorobenzamide
- 2,3,4-TRI-O-BENZOYL-5-HYDROXY-A-D-GLUCURONIC ACID METHYL ESTER
- Benzamide,2,3,6-trifluoro
- DTXSID90344122
- 207986-22-9
- InChI=1/C7H4F3NO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12
- CS-0313648
- BWWGEHSEZGXEKB-UHFFFAOYSA-N
- AKOS006230394
- E83840
- Benzamide, 2,3,6-trifluoro-
- MFCD00061266
- A814921
- SCHEMBL7146004
- PS-10121
- FT-0609480
- SY062175
-
- MDL： MFCD00061266
- Inchi： 1S/C7H4F3NO/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H2,11,12)
- InChI Key： BWWGEHSEZGXEKB-UHFFFAOYSA-N
- SMILES： FC1C(=CC=C(C=1C(N)=O)F)F
Computed Properties
- Exact Mass: 175.02400
- Monoisotopic Mass: 175.024
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 43.1A^2
Experimental Properties
- Color/Form: White solid
- Density: 1.5±0.1 g/cm3
- Melting Point: 115-118°C
- Boiling Point: 152.1±40.0 °C at 760 mmHg
- Flash Point: 45.8±27.3 °C
- Refractive Index: 1.494
- PSA: 43.09000
- LogP: 1.90310
- Solubility: Insoluble in water
- Vapor Pressure: 3.5±0.3 mmHg at 25°C
2,3,6-trifluorobenzamide Security Information
- Signal Word：warning
- Hazard Statement： Irritant
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- Safety Term：S26;S36
- Risk Phrases：R36/37/38
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,3,6-trifluorobenzamide Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2,3,6-trifluorobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003664-1g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 1g |
405CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003664-5g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 5g |
1283CNY | 2021-05-08 | |
| Fluorochem | 008711-1g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 1g |
￡11.00 | 2022-03-01 | |
| Fluorochem | 008711-5g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 5g |
￡27.00 | 2022-03-01 | |
| Fluorochem | 008711-10g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 10g |
￡51.00 | 2022-03-01 | |
| Alichem | A015001779-250mg |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 250mg |
$499.20 | 2023-09-02 | |
| Alichem | A015001779-500mg |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 500mg |
$798.70 | 2023-09-02 | |
| Alichem | A015001779-1g |
2,3,6-Trifluorobenzamide |
207986-22-9 | 97% | 1g |
$1549.60 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T168496-5g |
2,3,6-TRIFLUOROBENZAMIDE |
207986-22-9 | 5g |
￥999.00 | 2021-05-24 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T168496-1g |
2,3,6-TRIFLUOROBENZAMIDE |
207986-22-9 | 1g |
￥290.00 | 2021-05-24 |
2,3,6-trifluorobenzamide Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:207986-22-9)2,3,6-trifluorobenzamide
Order Number:A814921
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:07
Price ($):238.0
Email:sales@amadischem.com
2,3,6-trifluorobenzamide Related Literature
-
Aldo A. Facundo,Alma Arévalo,Gabriela Fundora-Galano,Marcos Flores-álamo,Emilio Orgaz,Juventino J. García New J. Chem. 2019 43 6897
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:207986-22-9)2,3,6-trifluorobenzamide
Purity:99%
Quantity:25g
Price ($):238.0